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Compound of Interest

Compound Name: 5-Bromo-1-pentyne

Cat. No.: B027030

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is paramount. 5-Bromo-1-pentyne, a valuable
building block in organic synthesis, requires careful management throughout its lifecycle,
including its ultimate disposal. This guide provides essential, immediate safety and logistical
information to ensure the safe and compliant disposal of this compound.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of 5-
Bromo-1-pentyne. This compound is a flammable liquid and is harmful if swallowed, causes
skin and serious eye irritation, and may cause respiratory irritation.[1] Always handle this
chemical in a well-ventilated area and wear appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat.

Quantitative Data Summary

For quick reference, the key safety and physical properties of 5-Bromo-1-pentyne are
summarized in the table below.
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Property Value Source
CAS Number 28077-72-7 [2]
Molecular Formula C5H7Br [2]
Molecular Weight 147.01 g/mol [2]
Boiling Point 98-100 °C [3]
Density ~1.3 g/mL [3]
Hazard Pictograms Flammable, Harmful/Irritant [1114]

H226, H302, H315, H319,
Hazard Statements [1114]
H335

Step-by-Step Disposal Procedure

The disposal of 5-Bromo-1-pentyne must adhere to local, state, and federal regulations for
hazardous waste.[5][6][7] As a flammable liquid, it falls under specific disposal requirements.

Experimental Protocol for Neutralization (if applicable and safe):

While direct disposal of the unaltered chemical is the recommended and most common
practice, in some specific research contexts, a neutralization step might be considered to
reduce its reactivity. This should only be performed by trained personnel in a controlled
laboratory setting with appropriate safety measures in place. A potential, though not universally
recommended, approach for small residual amounts could involve quenching with a suitable
nucleophile. However, given the hazards, the primary and strongly advised method is direct
disposal through a certified hazardous waste management company.

General Disposal Workflow:
e Segregation and Storage:

o Store waste 5-Bromo-1-pentyne in a designated, properly labeled, and sealed container.
The container should be compatible with the chemical and clearly marked as "Hazardous
Waste: 5-Bromo-1-pentyne, Flammable Liquid".[6][8]
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o Keep the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition such as heat, sparks, and open flames.[3]

o Ensure the storage area is separate from incompatible chemicals.

o Chemical Incompatibility:
o 5-Bromo-1-pentyne, as a haloalkyne, may react violently with certain substances.[9]
o Avoid contact with:
» Strong oxidizing agents.
» Strong bases.

» Metals such as copper, silver, and mercury, as acetylenic compounds can form
explosive salts with them.[9]

e Documentation:

o Maintain a detailed log of the accumulated waste, including the quantity and date of
addition.

¢ Professional Disposal:

o Arrange for the collection and disposal of the waste through a licensed hazardous waste
disposal company.[5][10] These companies are equipped to handle and transport
flammable and hazardous chemicals in compliance with all regulations.

o Provide the disposal company with the Safety Data Sheet (SDS) for 5-Bromo-1-pentyne
to ensure they have all the necessary information for safe handling and disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 5-Bromo-1-
pentyne.
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Step 1: Segregation & Waste Collection
Store in a labeled, sealed container.

'

Step 2: Safe Storage
Cool, dry, well-ventilated area away from ignition sources.

'

Step 3: Check for Incompatibilities
Avoid oxidizing agents, strong bases, and certain metals.

'

Step 4: Documentation
Maintain a hazardous waste log.

'

Step 5: Professional Disposal
Contact a licensed hazardous waste management company.

'

Step 6: Provide SDS
Ensure the disposal company has the necessary safety information.

'

Step 7: Compliant Disposal
Final disposal according to regulations.

Click to download full resolution via product page

Caption: Disposal workflow for 5-Bromo-1-pentyne.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 5-
Bromo-1-pentyne, fostering a secure research environment and upholding their commitment
to environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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